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Compound of Interest

Compound Name: 1,2-Dimethoxydiethyl ether

CAS No.: 24424-51-9

Cat. No.: B12654405

Get Quote

Content Type: Technical Whitepaper Subject: Physicochemical Properties, Solvation

Mechanics, and Handling Protocols Primary CAS: 111-96-6 Audience: Synthetic Chemists,

Process Engineers, and Drug Development Scientists[1]

Executive Summary: The Chelation Specialist
In the architecture of advanced organic synthesis, 1,2-Dimethoxydiethyl ether—universally

recognized as Diglyme or Bis(2-methoxyethyl) ether—occupies a critical niche.[1] Unlike its

lighter homologue DME (Dimethoxyethane), Diglyme offers a higher boiling point (162 °C) and

superior chelation thermodynamics, making it the solvent of choice for high-temperature

organometallic reactions, including Grignard syntheses, borohydride reductions, and palladium-

catalyzed cross-couplings.[1]

This guide provides a rigorous analysis of Diglyme’s physical properties, solvation dynamics,

and safety protocols.[1] It is designed to move beyond basic data sheets, offering the

mechanistic insights required for precision chemistry.
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CRITICAL NOMENCLATURE ALERT: While "1,2-Dimethoxydiethyl ether" is often used

synonymously with Diglyme (CAS 111-96-6), researchers must distinguish it from 1-ethoxy-1,2-

dimethoxyethane (CAS 24424-51-9), a rare acetal impurity.[1] This guide focuses exclusively on

the industrial standard Diglyme (CAS 111-96-6).

Molecular Architecture & Identification
Diglyme is a tridentate ligand capable of sequestering cations within a "solvation cage,"

significantly enhancing the nucleophilicity of counter-anions.

Identifier Value

IUPAC Name 1-Methoxy-2-(2-methoxyethoxy)ethane

Common Synonyms
Diglyme; Bis(2-methoxyethyl) ether; Diethylene

glycol dimethyl ether

CAS Number 111-96-6

Molecular Formula C₆H₁₄O₃

SMILES COCCOCCOC

Molecular Weight 134.17 g/mol

Physicochemical Profile
The following data aggregates experimentally verified values relevant to process design and

reaction optimization.

Thermodynamic & Fluid Properties
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Property Value Conditions Relevance

Boiling Point 162 °C 760 mmHg

Enables high-temp

reactions without

pressurization.

Melting Point -64 °C 1 atm

Suitable for low-temp

quenching; stays

liquid in chillers.

Density 0.944 g/mL 20 °C

Slightly less dense

than water; facilitates

phase separation from

halogenated solvents.

Viscosity 1.09 cP 20 °C

Kinetic profile similar

to water; easy to

pump and stir.

Vapor Pressure 3.0 mmHg 20 °C

Low volatility reduces

evaporative loss but

complicates removal

(requires rotovap bath

>60°C).

Refractive Index 1.4087 20 °C Purity indicator.

Electronic & Solvation Parameters
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Property Value Context

Dielectric Constant (

)
7.23

25 °C. Moderate polarity;

supports ion separation.

Dipole Moment 1.97 D
Indicates strong interaction

with polar transition states.

Flash Point 57 °C

Closed Cup. Classifies as

Flammable Liquid (Category

3).[2]

Autoignition Temp 190 °C
Critical limit for heating

mantles/oil baths.

Hansen Solubility Parameters (HSP)
HSP values explain Diglyme's ability to dissolve both polar organometallics and non-polar

organic substrates.

Parameter
Value (MPa

)
Interaction Type

(Dispersion) 15.8
Van der Waals forces (matches

many polymers/organics).[1]

(Polar) 6.1 Dipole-dipole interactions.

(Hydrogen Bonding) 9.2
Moderate H-bonding

acceptance (ether oxygens).[1]

Mechanistic Insight: The Chelation Effect
Diglyme’s utility stems from its tridentate structure. The three ether oxygens are spaced by

ethylene bridges, allowing the molecule to wrap around hard cations (Li⁺, Na⁺, K⁺).[1]

Diagram 1: Cation Solvation Mechanism
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The following diagram illustrates how Diglyme stabilizes a Lithium cation, effectively separating

the ion pair and increasing the reactivity of the anion (e.g., in a reduction or alkylation).[1]

Diglyme Molecule (Tridentate Ligand)

Li+

O

Lone Pair Ethylene
BridgesO

Lone PairO

Lone Pair

Click to download full resolution via product page

Caption: Tridentate coordination of Diglyme to a Lithium cation. This "encapsulation" liberates

the counter-anion, significantly enhancing reaction rates in nucleophilic substitutions.[1]

Experimental Protocols
Purification: The "Blue Pot" Standard
Commercial Diglyme often contains water and peroxides. For organometallic catalysis, rigorous

drying is non-negotiable.[1]

Safety Warning: Distillation from sodium involves fire/explosion hazards. Perform only in a

fume hood with a blast shield.

Pre-Drying: Store Diglyme over KOH pellets or 4Å Molecular Sieves for 24 hours to remove

bulk water. Decant.
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The Still Pot: Charge a round-bottom flask with the pre-dried Diglyme. Add Sodium metal

(wire or chunks) and Benzophenone.

Reflux: Heat to reflux under an inert atmosphere (Argon/Nitrogen).

Indicator: The solution must turn deep blue/purple (ketyl radical formation).

No Color? Water/Oxygen is still present.[2] Add more Na/Benzophenone.

Green Color? Intermediate stage. Continue refluxing.

Collection: Distill the solvent only after the blue color persists. Discard the first 10% (forerun).

Diagram 2: Purification Logic Flow

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://shaktichemicals.org/diethylene-glycol-dimethyl-ether-diglyme
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12654405?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer
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Caption: Logic flow for generating anhydrous Diglyme via the Sodium-Benzophenone ketyl

radical method.

Peroxide Management
Diglyme is a Class B Peroxide Former.
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Test: Use Quantofix® Peroxide strips or KI/Starch paper before any distillation.

Removal: If peroxides are detected (>10 ppm), pass the solvent through a column of

activated alumina or treat with CuCl prior to distillation.[1] Do not distill peroxide-laden

solvents to dryness.[1]

Health, Safety, & Environment (HSE)
Researchers must treat Diglyme with extreme caution, primarily due to its reproductive toxicity.

[1][2]

Reproductive Toxicity (Repr.[2] 1B): Diglyme is metabolized to 2-methoxyacetic acid (MAA),

which is teratogenic.[1] It has been linked to fetal development issues and male fertility

reduction.

Control: Handle strictly in a fume hood. Pregnant personnel should avoid exposure

entirely. Double-gloving (Nitrile over Laminate) is recommended as Diglyme can permeate

standard nitrile gloves over time.

Flammability: Flash point is 57 °C. Ground all glassware to prevent static discharge.

Disposal: Do not pour down the drain. Collect in non-halogenated organic waste streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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